Cas no 114926-37-3 (3-Methyl-L-phenylalanine)

3-Methyl-L-phenylalanine is a non-natural amino acid derivative characterized by the presence of a methyl group at the 3-position of the phenyl ring in L-phenylalanine. This structural modification enhances its steric and electronic properties, making it valuable in peptide synthesis and medicinal chemistry. The compound is particularly useful for studying enzyme-substrate interactions and designing bioactive peptides with improved stability or specificity. Its chiral purity ensures compatibility with stereoselective synthesis, while the aromatic methyl group offers potential for tailored hydrophobic interactions. Suitable for research applications, 3-Methyl-L-phenylalanine serves as a versatile building block in the development of novel pharmaceuticals and biochemical probes.

3-Methyl-L-phenylalanine structure

Product Name:3-Methyl-L-phenylalanine

CAS No:114926-37-3

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD00044972

CID:63122

PubChem ID:2761494

Update Time:2025-05-27

3-Methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-L-phenylalanine
- 3-Methy-L-Phenylalanine
- 3-Me-L-Phenylalanine
- 3-Methylphenyl-L-alanine
- L-3-Me-Phe-OH 3-Methy-L-Phenylalanine
- L-3-Methylphe
- L-3-Methylphenylalanine
- (2S)-2-Amino-3-(3-methylphenyl)propanoic acid
- L-3-Me-Phe-OH
- H-M-ME-PHE-OH
- L-Phe(3-Me)-OH
- H-PHE(3-ME)-OH
- L-3-Methyl-phe-OH
- RARECHEM BK PT 0061
- 3-Methylphenyl-L-ala
- L-3-Methyl Phenylalanine
- 3-METHYLPHENYLALANINE
- (S)-2-Amino-3-(m-tolyl)propanoic acid
- Phenylalanine, 3-methyl-
- (S)-2-amino-3-m-tolylpropanoic acid
- m-Methylphenylalanin
- b-(m-tolyl)alanine
- 3-?Methylphenylalanine
- PubChem18698
- (S)-3-methylphenylalanine
- L-Phenylalanine, 3-methyl-
- DL-3-METHYLPHENYLALANINE
- D-3-Methylphenylalanine
- JZRBSTONI
- CHEMBL1231013
- DTXSID30921552
- HY-W016546
- AM83418
- 114926-37-3
- F16402
- A13010
- NS00068713
- SCHEMBL42907
- EN300-199909
- AKOS012010391
- (2S)-2-azaniumyl-3-(3-methylphenyl)propanoate
- J-003159
- BCP11706
- Z995228122
- CS-W017262
- JZRBSTONIYRNRI-VIFPVBQESA-N
- AKOS015842500
- UNII-Y3C5V2444R
- A5377
- Y3C5V2444R
- AC-9921
- DB02685
- Q27093635
- PD007762
- AS-12892
- MFCD00044972
- DTXCID701350443
- MDL： MFCD00044972
- Inchi： 1S/C10H13NO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
- InChI Key： JZRBSTONIYRNRI-VIFPVBQESA-N
- SMILES： OC([C@H](CC1C=CC=C(C)C=1)N)=O

Computed Properties

Exact Mass: 179.09500
Monoisotopic Mass: 179.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 63.3

Experimental Properties

Density: 1.165
Boiling Point: 322.8°Cat760mmHg
Flash Point: 149°C
Refractive Index: 1.568
Water Partition Coefficient: Slightly soluble in water.
PSA: 63.32000
LogP: 1.64970

3-Methyl-L-phenylalanine Security Information

Hazardous Material Identification：
Storage Condition：Store at -15 ° C

3-Methyl-L-phenylalanine Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3-Methyl-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OT458-1g	3-Methyl-L-phenylalanine	114926-37-3	97%	1g	497.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OT458-5g	3-Methyl-L-phenylalanine	114926-37-3	97%	5g	2104.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OT458-250mg	3-Methyl-L-phenylalanine	114926-37-3	97%	250mg	183CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OT458-50mg	3-Methyl-L-phenylalanine	114926-37-3	97%	50mg	55.0CNY	2021-07-12
Chemenu	CM247872-5g	3-Methyl-L-phenylalanine	114926-37-3	95%	5g	$204	2021-06-09
Chemenu	CM247872-10g	3-Methyl-L-phenylalanine	114926-37-3	95%	10g	$337	2021-06-09
Chemenu	CM247872-25g	3-Methyl-L-phenylalanine	114926-37-3	95%	25g	$767	2021-06-09
Alichem	A019120759-5g	3-Methyl-L-phenylalanine	114926-37-3	95%	5g	$212.00	2023-09-04
Alichem	A019120759-10g	3-Methyl-L-phenylalanine	114926-37-3	95%	10g	$356.40	2023-09-04
Alichem	A019120759-25g	3-Methyl-L-phenylalanine	114926-37-3	95%	25g	$828.20	2023-09-04

3-Methyl-L-phenylalanine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:114926-37-3)3-Methylphenyl-L-alanine

Order Number:sfd7842

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:114926-37-3)L-3-甲基苯丙氨酸

Order Number:LE26563573

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

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